Cas no 488-44-8 (Allitol)

• Product Name: Allitol
• CAS No: 488-44-8
• MF: C₆H₁₄O₆
• MW: 182.171762943268
• MDL: MFCD11519461
• CID: 330694
• PubChem ID: 87559191
• Update Time: 2025-04-19

Allitol Chemical and Physical Properties

Names and Identifiers

• Allitol
• Allit
• Allodulcit
• Allodulcitol
• d-allitol
• B3F996O6JU
• (2R,3R,4S,5S)-hexane-1,2,3,4,5,6-hexol
• WURCS=2.0/1,1,0/[h2222h]/1/
• Allitol, >=98%
• FBPFZTCFMRRESA-FBXFSONDSA-N
• W2148

• MDL： MFCD11519461
• Inchi： 1S/C6H14O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3-12H,1-2H2/t3-,4+,5-,6+
• InChI Key： FBPFZTCFMRRESA-FBXFSONDSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@H]([C@H](CO)O)O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.1
• Topological Polar Surface Area: 121

Experimental Properties

• Color/Form: Cryst.
• Melting Point: 150.0 to 154.0 deg-C
• Solubility: Not determined

Allitol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：BA1840000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar alcohols